1-(2-Bromoethyl)-1H-benzimidazole hydrobromide
Overview
Description
Synthesis Analysis
The synthesis of bromoalkanes, such as “1-(2-Bromoethyl)-1H-benzimidazole hydrobromide”, generally involves the addition of hydrogen bromide to ethene . The optimal concentration of hydrobromic acid was identified at 180 mM, which resulted in a yield of 85% of the bromohydrin and 9% of the dibromide .Chemical Reactions Analysis
“1-(2-Bromoethyl)-1H-benzimidazole hydrobromide” can be used as a reactant to synthesize various compounds. For instance, it can be used to synthesize thiazolines and thiazines via tandem S-alkylation-cyclodeamination of thioamides/haloamines .Scientific Research Applications
Organic Synthesis
"1-(2-Bromoethyl)-1H-benzimidazole hydrobromide" serves as a precursor in the synthesis of complex organic compounds. For instance, it has been used in the synthesis of peri-fused tetrahydro[1,3]diazepino[1,2-a]benzimidazoles through cyclization reactions, demonstrating its utility in constructing heterocyclic compounds with potential biological activities (Kuzʼmenko, Divaeva, & Morkovnik, 2020). Furthermore, its derivatization has led to the development of inhibitors for helicase activity of Flaviviridae , including HCV, highlighting its role in antiviral research (Bretner et al., 2005).
Biological Activity
This compound has also been a cornerstone in the synthesis of benzimidazole derivatives showing antibacterial and antitumor activities . For instance, benzimidazole-5-(aryldiazenyl)thiazole derivatives exhibited significant antibacterial and cytotoxic effects against human liver cancer cell lines (Khalifa et al., 2018). Another study focused on antifungal activities of benzimidazole derivatives , demonstrating the potential of these compounds in developing new antifungal drugs (Khabnadideh et al., 2012).
Material Science and Corrosion Inhibition
In the realm of materials science, benzimidazole derivatives, including those synthesized from 1-(2-Bromoethyl)-1H-benzimidazole hydrobromide, have been investigated as corrosion inhibitors . These compounds exhibit promising inhibition efficiencies for various metals in acidic environments, demonstrating their importance in industrial applications, such as in the protection of heat exchanger tubing materials during acid cleaning processes in desalination plants (Onyeachu et al., 2020).
Safety and Hazards
properties
IUPAC Name |
1-(2-bromoethyl)benzimidazole;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2.BrH/c10-5-6-12-7-11-8-3-1-2-4-9(8)12;/h1-4,7H,5-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRCRDCVJYNGLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CCBr.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromoethyl)-1H-benzimidazole hydrobromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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